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Compound of Interest

Compound Name: Nickel;tin

Cat. No.: B14718777 Get Quote

Introduction
Tin oxide (SnO₂), a wide bandgap n-type semiconductor, is a material of significant interest for

a diverse range of applications, including gas sensors, transparent conducting electrodes, and

photocatalysis. Doping SnO₂ with transition metals, such as nickel (Ni), has been shown to be

an effective strategy for tuning its structural, optical, and electronic properties, leading to

enhanced performance in various devices.[1] The hydrothermal synthesis method offers a

versatile and scalable approach for the production of crystalline, nanostructured Ni-doped

SnO₂ with controlled morphology and composition. This application note provides a detailed

protocol for the hydrothermal synthesis of Ni-doped tin oxide nanoparticles and summarizes the

impact of Ni doping on the material's key physicochemical properties.

Experimental Protocol
This protocol outlines a representative procedure for the hydrothermal synthesis of Ni-doped

SnO₂ nanoparticles, drawing upon established methodologies. The following steps detail the

preparation of a 2 mol% Ni-doped SnO₂ sample. The procedure can be adapted for different

doping concentrations by adjusting the precursor quantities accordingly.

Materials and Equipment:

Tin (IV) chloride pentahydrate (SnCl₄·5H₂O)

Nickel (II) chloride hexahydrate (NiCl₂·6H₂O)
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Sodium hydroxide (NaOH)

Ethanol (C₂H₅OH)

Deionized (DI) water

Teflon-lined stainless-steel autoclave

Magnetic stirrer with heating plate

Centrifuge

Drying oven

Furnace for calcination

Procedure:

Precursor Solution Preparation:

Prepare a 0.1 M aqueous solution of SnCl₄·5H₂O by dissolving the appropriate amount in

DI water.

Prepare a 0.1 M aqueous solution of NiCl₂·6H₂O by dissolving the appropriate amount in

DI water.

For a 2 mol% Ni-doped SnO₂ sample, mix the tin and nickel precursor solutions in a 49:1

molar ratio (Sn:Ni). For example, combine 49 mL of the 0.1 M SnCl₄·5H₂O solution with 1

mL of the 0.1 M NiCl₂·6H₂O solution.

Hydrolysis and Precipitation:

Transfer the mixed precursor solution to a beaker and place it on a magnetic stirrer.

Slowly add a 6 M NaOH solution dropwise to the precursor solution while stirring

continuously until the pH of the solution reaches approximately 13. A precipitate will form.

Hydrothermal Treatment:
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Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave.

Seal the autoclave and place it in an oven preheated to 180 °C.

Maintain the temperature for 12 hours to allow for the hydrothermal reaction to proceed.

Washing and Collection:

After the hydrothermal treatment, allow the autoclave to cool down to room temperature

naturally.

Collect the precipitate by centrifugation at 5000 rpm for 10 minutes.

Discard the supernatant and wash the precipitate with DI water and ethanol several times

to remove any unreacted precursors and byproducts. Centrifuge the mixture after each

washing step.

Drying and Calcination:

After the final washing step, dry the collected powder in an oven at 80 °C for 12 hours.

To improve crystallinity, calcine the dried powder in a furnace at 500 °C for 2 hours in an

air atmosphere.

Characterization:

The synthesized Ni-doped SnO₂ nanoparticles can be characterized using various

techniques such as X-ray diffraction (XRD) to determine the crystal structure and

crystallite size, transmission electron microscopy (TEM) for morphology and particle size

analysis, and UV-Vis spectroscopy to determine the optical bandgap.

Data Presentation
The introduction of nickel as a dopant into the tin oxide lattice significantly influences its

structural and optical properties. The following tables summarize the typical effects of varying

Ni doping concentrations on the crystallite size and bandgap energy of SnO₂ nanoparticles

synthesized via hydrothermal or similar wet chemical methods.
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Table 1: Effect of Ni Doping on Crystallite Size of SnO₂ Nanoparticles

Ni Doping Concentration (mol%) Average Crystallite Size (nm)

0 ~32

1 ~28

3 ~25

5 ~24

Note: Data synthesized from co-precipitation method results, which show a similar trend to

hydrothermally synthesized nanoparticles.[2]

Table 2: Effect of Ni Doping on the Optical Bandgap of SnO₂ Nanoparticles

Ni Doping Concentration (mol%) Bandgap Energy (eV)

0 3.6 - 3.8

Low Doping (e.g., 2-4%) Decreased bandgap

Note: A general trend of decreasing bandgap with increasing Ni doping has been widely

reported.[1]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the hydrothermal synthesis of Ni-doped tin

oxide nanoparticles.
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Caption: Workflow for the hydrothermal synthesis of Ni-doped SnO₂.
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Signaling Pathway/Logical Relationship Diagram
The following diagram illustrates the logical relationship between the synthesis parameters and

the resulting properties of the Ni-doped SnO₂ nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Hydrothermal Synthesis of Nickel-
Doped Tin Oxide Nanoparticles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14718777#protocol-for-hydrothermal-synthesis-of-ni-
doped-tin-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b14718777#protocol-for-hydrothermal-synthesis-of-ni-doped-tin-oxide
https://www.benchchem.com/product/b14718777#protocol-for-hydrothermal-synthesis-of-ni-doped-tin-oxide
https://www.benchchem.com/product/b14718777#protocol-for-hydrothermal-synthesis-of-ni-doped-tin-oxide
https://www.benchchem.com/product/b14718777#protocol-for-hydrothermal-synthesis-of-ni-doped-tin-oxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14718777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14718777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

